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Compound Focus: 3,5-Dimethoxybenzaldehyde

CAS No.: 7311-34-4

Cat. No.: S749997

Quantitative Data on 3,5-Dimethoxybenzaldehyde

The table below summarizes the key quantitative information available from the search results.

. Reported
L Pyrolysis . . .

Lignin Model Compound . Product Identified Yield / Analysis Method

Conditions

Abundance

B-1-type lignin dimer (1,2- 800 °C, 3,5- >50% of all  Pyrolysis-Gas
bis(3,5- heating Dimethoxybenzaldehyde  pyrolytic Chromatography/Mass
dimethoxyphenyl)propane- time of 20 [1] products [1]  Spectrometry (Py-
1,3-diol) [1] s, heating GC/MS) [1]

rate of 20

°C/ms [1]

Experimental Protocols for Data Cited

The quantitative data in the table above was generated using the following experimental methodology:

e Model Compound: A synthesized B-1-type lignin dimer, 1,2-bis(3,5-dimethoxyphenyl)propane-1,3-diol, was
used [1].
¢ Pyrolysis Instrument: A CDS Pyroprobe 5200HP pyrolyser was used [1].
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e Pyrolysis Parameters: The pyrolysis was performed at 800 °C with a heating time of 20 seconds and a
very high heating rate of 20 °CIms [1].
¢ Product Analysis:
o The vapors produced were directly transferred to a Perkin EImer GC/MS system for separation and
identification [1].
o Chromatographic separation was achieved using an Elite-35MS capillary column [1].
o The GC oven temperature was programmed from 40°C (held for 2 minutes) to 280°C at a rate of
15°C per minute [1].
o Compounds were identified by comparing the mass spectra with the NIST and Wiley libraries [1].

Interpretation and Context

The provided data highlights the specific and high-yield formation of 3,5-dimethoxybenzaldehyde from a model
compound representing a part of the lignin polymer. The following diagram outlines the general process of lignin

pyrolysis that leads to the formation of such products.

Lignin Polymer

Thermal Degradation / Derived from

Syringol-type
Structural Units

[e.g., 3,5—Dimeth0xybenzaldehyde)

Click to download full resolution via product page

e Pathway to Product: 3,5-Dimethoxybenzaldehyde is a 4-substituted syringol derivative [2] [3]. It is
formed during the primary pyrolysis stage (typically 200-400°C) when lignin structural units containing a
syringol nucleus (characterized by two methoxy groups on the aromatic ring) are thermally cleaved from the
polymer, often retaining their side-chain, which in this case is an aldehyde [3].

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://bioresources.cnr.ncsu.edu/resources/experimental-and-theoretical-studies-on-the-pyrolysis-mechanism-of-%CE%B2-1-type-lignin-dimer-model-compound/
https://bioresources.cnr.ncsu.edu/resources/experimental-and-theoretical-studies-on-the-pyrolysis-mechanism-of-%CE%B2-1-type-lignin-dimer-model-compound/
https://bioresources.cnr.ncsu.edu/resources/experimental-and-theoretical-studies-on-the-pyrolysis-mechanism-of-%CE%B2-1-type-lignin-dimer-model-compound/
https://bioresources.cnr.ncsu.edu/resources/experimental-and-theoretical-studies-on-the-pyrolysis-mechanism-of-%CE%B2-1-type-lignin-dimer-model-compound/
https://bioresources.cnr.ncsu.edu/resources/experimental-and-theoretical-studies-on-the-pyrolysis-mechanism-of-%CE%B2-1-type-lignin-dimer-model-compound/
https://www.smolecule.com/products/s749997?utm_src=pdf-body
https://www.smolecule.com/products/s749997?utm_src=pdf-body-img
https://www.smolecule.com/products/s749997?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0378382023002588
https://jwoodscience.springeropen.com/articles/10.1007/s10086-016-1606-z
https://jwoodscience.springeropen.com/articles/10.1007/s10086-016-1606-z
https://www.smolecule.com/products/s749997?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

¢ Limitations of the Data: The high yield (>50%) is specific to the B-1-type dimer model compound used
in the study [1]. In real-world lignin, which is a complex polymer with multiple linkage types (e.g., p-O-4, 5-
5', B-5), the overall yield of this specific compound from the whole biomass would be considerably lower
and is influenced by the source of the lignin (hardwood vs. softwood) [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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